Cas no 338954-96-4 (2,4,5-trichloro-N-[1-(4-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide)

• Product Name: 2,4,5-trichloro-N-[1-(4-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide
• CAS No: 338954-96-4
• MF: C₂₃H₂₀Cl₃N₃O₃S
• MW: 524.847201347351
• CID: 5264830
• Update Time: 2025-05-30

2,4,5-trichloro-N-[1-(4-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-TRICHLORO-N-[1-(4-METHOXYBENZYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOL-4-YL]BENZENESULFONAMIDE
• 2,4,5-trichloro-N-{1-[(4-methoxyphenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-4-yl}benzene-1-sulfonamide
• Oprea1_840048
• 2,4,5-trichloro-N-[1-[(4-methoxyphenyl)methyl]-5,6-dimethylbenzimidazol-4-yl]benzenesulfonamide
• 2,4,5-trichloro-N-[1-(4-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

• Inchi： 1S/C23H20Cl3N3O3S/c1-13-8-20-23(27-12-29(20)11-15-4-6-16(32-3)7-5-15)22(14(13)2)28-33(30,31)21-10-18(25)17(24)9-19(21)26/h4-10,12,28H,11H2,1-3H3
• InChI Key： YPOQCCHAAJMVTE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1S(NC1=C(C)C(C)=CC2=C1N=CN2CC1C=CC(=CC=1)OC)(=O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 762
• XLogP3: 6.1
• Topological Polar Surface Area: 81.6

Additional information on 2,4,5-trichloro-N-[1-(4-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

Research Brief on 2,4,5-trichloro-N-[1-(4-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide (CAS: 338954-96-4)

The compound 2,4,5-trichloro-N-[1-(4-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide (CAS: 338954-96-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this benzimidazole-derived sulfonamide as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Structural analysis reveals that the trichlorophenyl and methoxybenzyl groups contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies further support these observations, demonstrating stable interactions with key amino acid residues in the active sites of target enzymes.

In vitro and in vivo experiments have shown promising results, with the compound exhibiting significant anti-proliferative effects against various cancer cell lines, including breast and colon carcinomas. Mechanistic studies indicate that it induces apoptosis via the mitochondrial pathway and inhibits angiogenesis by downregulating VEGF expression. These findings position it as a potential candidate for further development in oncology therapeutics.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest favorable oral bioavailability and metabolic stability, although further optimization may be required to enhance its half-life and reduce potential off-target effects. Toxicological assessments indicate a manageable safety profile within therapeutic dosages.

Future research directions include structural modifications to improve potency and selectivity, as well as comprehensive preclinical trials to validate its efficacy and safety. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications. This compound represents a promising avenue for the development of novel therapeutics in oncology and inflammation-related diseases.